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Compound of Interest

Compound Name: 1-Azaspiro[4.4]nonane

CAS No.: 176-03-4

Cat. No.: B1288362

Get Quote

In the landscape of modern drug discovery and materials science, spirocyclic systems

represent a class of compounds with immense potential. Their rigid, three-dimensional

architecture offers a unique conformational landscape that is highly sought after for designing

novel therapeutics and functional materials. The 1-Azaspiro[4.4]nonane core, in particular, is

a key structural motif found in a variety of biologically active natural products, including the

Cephalotaxus alkaloids, which have demonstrated potent antiproliferative activities.[1][2] The

effective synthesis and development of new chemical entities based on this scaffold are

critically dependent on unambiguous structural characterization. This guide provides a

comprehensive, in-depth analysis of the spectroscopic techniques required to elucidate and

confirm the structure of 1-Azaspiro[4.4]nonane, framed from the perspective of practical

application and analytical rigor.

Structural and Symmetry Considerations: The
Foundation of Spectral Prediction
Before delving into instrumental data, a foundational understanding of the molecule's structure

is paramount. 1-Azaspiro[4.4]nonane consists of two five-membered rings, a cyclopentane

and a pyrrolidine, fused at a single quaternary carbon atom—the spiro center.
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Structure: 1-Azaspiro[4.4]nonane

Formula: C₈H₁₅N

Key Features: A secondary amine within a pyrrolidine ring and a spirocyclic junction with a

cyclopentane ring.

The molecule lacks a plane of symmetry passing through the bonds. Consequently, all eight

methylene (CH₂) protons and all seven methylene carbons are chemically non-equivalent. This

non-equivalence is a critical starting point for our spectral analysis, as it predicts a complex and

signal-rich Nuclear Magnetic Resonance (NMR) spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Definitive Structural Blueprint
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

organic molecules. For a complex, non-symmetrical molecule like 1-Azaspiro[4.4]nonane, a

multi-dimensional approach is not just beneficial, but essential for complete and unambiguous

assignment.

¹H NMR Spectroscopy: Mapping the Proton Environment
The proton NMR spectrum provides information on the number of distinct proton environments,

their electronic surroundings (chemical shift), and their connectivity to neighboring protons

(spin-spin splitting).

Predicted ¹H NMR Spectral Features:

Signal Count: We predict 15 distinct signals: one for the N-H proton and 14 for the seven

pairs of diastereotopic methylene protons.

Chemical Shift Regions:

N-H Proton: A broad singlet, typically in the range of δ 1.5-3.5 ppm. Its chemical shift and

sharpness are highly dependent on solvent and concentration.
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Protons α to Nitrogen (C2 & C5): These four protons will be the most deshielded of the

aliphatic protons due to the inductive effect of the nitrogen atom. Expect them to appear in

the δ 2.5-3.0 ppm region.

Other Aliphatic Protons (C3, C6, C7, C8, C9): These ten protons will reside in the more

shielded upfield region, likely between δ 1.2-2.0 ppm.

Splitting Patterns (Multiplicity): Due to the rigid spirocyclic structure, protons on the same

carbon (geminal protons) are diastereotopic and will split each other. They will also split their

vicinal neighbors. This will result in complex multiplets (e.g., doublet of doublets, triplets of

doublets) throughout the aliphatic region, making 1D analysis alone insufficient for

assignment.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton
The ¹³C NMR spectrum reveals the number of unique carbon environments. Proton-decoupled

spectra, the most common type, display each unique carbon as a singlet.

Predicted ¹³C NMR Spectral Features:

Signal Count: We predict 8 distinct signals, one for each carbon atom.

Chemical Shift Regions:

Spiro Carbon (C4): This quaternary carbon will be relatively deshielded compared to other

aliphatic carbons and will likely appear around δ 60-70 ppm.[1]

Carbons α to Nitrogen (C2 & C5): These carbons are significantly deshielded by the

adjacent nitrogen and are expected in the δ 45-55 ppm range.[1]

Other Aliphatic Carbons (C3, C6, C7, C8, C9): These will appear in the typical saturated

aliphatic region of δ 20-40 ppm.[1]

To differentiate between the quaternary spiro carbon and the various CH₂ groups, a DEPT

(Distortionless Enhancement by Polarization Transfer) experiment is crucial. A DEPT-135

experiment would show all CH₂ groups as negative signals and the quaternary carbon would

be absent, providing immediate confirmation of the spiro center.
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Predicted NMR Data Summary for 1-

Azaspiro[4.4]nonane

Technique Predicted Features

¹H NMR

~15 unique signals: - 1 broad singlet (N-H) - 4

protons δ ~2.5-3.0 (α to N) - 10 protons δ ~1.2-

2.0 (aliphatic) - Complex multiplets due to

diastereotopicity.

¹³C NMR

8 unique signals: - 1 quaternary carbon (spiro) δ

~60-70 - 2 CH₂ carbons (α to N) δ ~45-55 - 5

CH₂ carbons (aliphatic) δ ~20-40

DEPT-135
- 7 negative signals (all CH₂ groups) - 1 absent

signal (quaternary spiro carbon)

2D NMR Spectroscopy: The Unambiguous Connectivity
Map
A suite of 2D NMR experiments is required to assemble the structural puzzle by correlating

signals and establishing bonding networks.

Experimental Workflow for Structural Elucidation:
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1D NMR Experiments

2D NMR Correlation

Final Assignment

¹H NMR
(Proton Environments)

¹H-¹H COSY
(H-H Connectivity)

¹³C NMR
(Carbon Environments)

¹H-¹³C HSQC
(Direct C-H Attachment)

DEPT-135
(Carbon Multiplicity)

¹H-¹³C HMBC
(Long-Range C-H Connectivity)

Unambiguous Structure
of 1-Azaspiro[4.4]nonane

Click to download full resolution via product page

Caption: A logical workflow for the complete NMR-based structural elucidation of 1-
Azaspiro[4.4]nonane.

¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled

to each other. It would reveal the spin systems within the pyrrolidine and cyclopentane rings,

allowing one to trace the proton connectivity around each ring.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This is the cornerstone of

assignment, creating a direct correlation between each proton and the carbon it is attached
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to. By overlaying the HSQC with the ¹H and ¹³C spectra, every protonated carbon can be

definitively linked to its corresponding proton(s).

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This experiment is the key to

confirming the overall framework, especially the connection at the spiro center. It reveals

correlations between protons and carbons that are 2 or 3 bonds away. Crucially, protons on

C2, C5, C6, and C9 would all show a correlation to the quaternary spiro carbon (C4),

providing unequivocal evidence of the spirocyclic junction.

Infrared (IR) Spectroscopy: Functional Group
Fingerprinting
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule. For 1-Azaspiro[4.4]nonane, the key is to identify the secondary amine and the

saturated C-H bonds.

Predicted IR Absorptions:

N-H Stretch: A moderate, sharp absorption peak in the region of 3300-3500 cm⁻¹ is

characteristic of a secondary amine.

C-H Stretch (sp³): Strong, sharp peaks just below 3000 cm⁻¹, typically in the 2850-2960

cm⁻¹ range, confirming the presence of saturated aliphatic C-H bonds.

C-N Stretch: A moderate absorption in the 1020-1250 cm⁻¹ region, indicative of the amine C-

N bond.

Mass Spectrometry (MS): Molecular Weight and
Fragmentation Analysis
Mass spectrometry provides the molecular weight of the compound and offers structural clues

based on its fragmentation pattern. High-Resolution Mass Spectrometry (HRMS) is essential

for confirming the elemental composition.

Predicted Mass Spectrum:
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Molecular Ion (M⁺): The molecular weight of C₈H₁₅N is 125.1204. An HRMS experiment

should yield a molecular ion peak very close to this value (e.g., [M+H]⁺ at m/z 126.1283),

confirming the molecular formula.

Key Fragmentation Pathway (Alpha-Cleavage): Amines are well-known to undergo alpha-

cleavage, where the bond between the carbon alpha to the nitrogen and the adjacent carbon

is broken. This is a dominant and diagnostically significant fragmentation pathway. For 1-
Azaspiro[4.4]nonane, this would involve cleavage of the C4-C5 or C4-C9 bond, leading to

the formation of a stable iminium ion. This would result in a prominent fragment ion.

Predicted High-Resolution Mass

Spectrometry Data

Species Calculated m/z

[M]⁺ 125.1204

[M+H]⁺ 126.1283

[M+Na]⁺ 148.1102

Standard Operating Protocols: Ensuring Data
Integrity
The quality of spectroscopic data is entirely dependent on the rigor of the experimental

procedure. The following are condensed, best-practice protocols for acquiring the data

discussed.

Protocol 1: NMR Sample Preparation and Acquisition
Sample Preparation: Accurately weigh ~5-10 mg of 1-Azaspiro[4.4]nonane and dissolve it

in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or D₂O, depending on solubility and N-H

exchange requirements).

Solvent Choice: Chloroform-d (CDCl₃) is a standard choice. For observing the N-H proton

without exchange, a non-protic solvent like DMSO-d₆ could be used.
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Instrumentation: Utilize a high-field NMR spectrometer (≥400 MHz is recommended for

resolving the complex multiplets).[1][2]

1D Acquisition: Acquire a standard ¹H spectrum, a proton-decoupled ¹³C spectrum, and a

DEPT-135 spectrum.

2D Acquisition: Using standard instrument parameters, acquire COSY, HSQC, and HMBC

spectra. Ensure sufficient resolution in both dimensions to resolve cross-peaks. For the

HMBC, optimize the long-range coupling delay for an average J-coupling of ~8 Hz.

Data Processing: Process all spectra using appropriate window functions (e.g., exponential

for 1D, sine-bell for 2D) and perform phase and baseline corrections.

Protocol 2: Mass Spectrometry (ESI-HRMS)
Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent

like methanol or acetonitrile.

Instrumentation: Use an Electrospray Ionization (ESI) source coupled to a high-resolution

mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap).[1]

Acquisition: Infuse the sample solution into the ESI source. Acquire data in positive ion mode

to observe the [M+H]⁺ and [M+Na]⁺ adducts.

Calibration: Ensure the instrument is calibrated immediately prior to the run to guarantee

high mass accuracy.

Analysis: Determine the accurate mass of the molecular ion and use software to calculate

the elemental composition, comparing it to the theoretical formula C₈H₁₅N.

Conclusion
The structural elucidation of 1-Azaspiro[4.4]nonane is a non-trivial exercise that demands a

synergistic application of multiple spectroscopic techniques. While the 1D ¹H NMR spectrum is

predicted to be complex due to the molecule's lack of symmetry and the diastereotopicity of its

protons, a systematic workflow incorporating ¹³C NMR, DEPT, and a full suite of 2D NMR

experiments (COSY, HSQC, and HMBC) can provide a complete and unambiguous
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assignment of the entire molecular framework. This data, corroborated by IR spectroscopy for

functional group confirmation and High-Resolution Mass Spectrometry for elemental

composition, forms a self-validating analytical package that ensures the highest degree of

scientific integrity for researchers working with this important chemical scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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